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Compound of Interest

Compound Name: Adrixetinib TFA

Cat. No.: B12383634

Essential Safety and Handling Guide for Adrixetinib
TFA

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Adrixetinib TFA. The following procedures for
personal protective equipment (PPE), handling, and disposal are based on the hazardous
properties of both the active pharmaceutical ingredient, Adrixetinib, an antineoplastic agent,
and the trifluoroacetic acid (TFA) salt. No specific Safety Data Sheet (SDS) for Adrixetinib
TFA was located; therefore, these guidelines are derived from information on potent
compounds, antineoplastic agents, and trifluoroacetic acid.

Personal Protective Equipment (PPE)

Due to the potent, antineoplastic nature of Adrixetinib and the corrosive properties of TFA, a
comprehensive PPE strategy is mandatory to prevent exposure.[1] The following table
summarizes the recommended PPE for various stages of handling.
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Task

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Weighing/Aliquoti

Safety glasses

with side shields

Double gloving
with

Disposable,

solid-front, back-

NIOSH-approved
N95 or higher

chemotherapy- closure gown respirator (use
ng (Dry Powder) or goggles and a o ] o ]
i rated nitrile made of low-lint within a chemical
face shield )
gloves material fume hood)
Use within a
chemical fume
Double gloving hood. If outside a
Solution Chemical splash  with Coated, fluid- hood, a NIOSH-
Preparation/Han goggles and a chemotherapy- resistant approved
dling face shield rated nitrile disposable gown  respirator with an
gloves organic vapor
cartridge is
recommended.
Heavy-duty, NIOSH-approved
) chemical- Chemical- respirator with an
Chemical splash ) ) )
_ resistant gloves resistant apron organic vapor
Spill Cleanup goggles and a ] )
] (e.g., butyl or suit over a cartridge and
face shield ] ]
rubber) over disposable gown  P100 particulate
nitrile gloves filter
Not generally
Safety glasses Chemotherapy- -
) o ) o ) required if
Waste Disposal with side shields rated nitrile Disposable gown )
handling closed
or goggles gloves

waste containers

Safe Handling and Operational Plans

Engineering Controls:

o All work with Adrixetinib TFA, especially handling of the solid form and preparation of

solutions, must be conducted in a properly functioning chemical fume hood.[2]

o Adesignated area for handling potent compounds should be established.
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General Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is readily available and inspected
for integrity. Prepare the work area within the chemical fume hood by covering the surface
with absorbent, plastic-backed liners.

» Weighing: When weighing the solid compound, use a containment balance enclosure or
perform the task in a chemical fume hood to minimize aerosol generation.

e Solution Preparation: When preparing solutions, slowly add the Adrixetinib TFA to the
solvent to avoid splashing. If diluting acids, always add acid to water.[2]

o Personal Hygiene: After handling, and before leaving the laboratory, remove all PPE and
wash hands thoroughly with soap and water.[3] Do not eat, drink, or smoke in areas where
Adrixetinib TFA is handled.[3]

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
also under the eyelids, and seek immediate medical attention.[3][4]

» Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.[3] Remove contaminated clothing and launder it before reuse.[3] Seek medical
attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Disposal Plan

All waste contaminated with Adrixetinib TFA is considered hazardous waste and must be
disposed of accordingly.
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Waste Type

Disposal Container

Disposal Procedure

Solid Waste (Gloves, Gowns,

Liners, etc.)

Labeled, sealed, and puncture-
resistant hazardous waste

container

Segregate from other waste
streams. Arrange for collection
by a certified hazardous waste

disposal service.

Sharps (Needles, Syringes)

Puncture-proof sharps
container labeled for

chemotherapy waste

Never recap needles. Dispose
of the entire assembly in the

sharps container.

Liquid Waste (Unused

Solutions)

Labeled, sealed, and
chemical-resistant hazardous

waste container

Do not pour down the drain.[2]
The container should be
clearly labeled with the
contents. Arrange for collection
by a certified hazardous waste

disposal service.

Experimental Protocols

Spill Cleanup Protocol (Minor Spill <5 mL within a chemical fume hood):

Alert others in the immediate area.

o Contain the spill with absorbent pads from a chemical spill kit.

» Neutralize (if appropriate for TFA) with a mild base such as sodium bicarbonate, working

from the outside in.

o Clean the area with a detergent solution and then rinse with water.

o Collect all contaminated materials (absorbent pads, gloves, etc.) in a labeled hazardous

waste container.

o For larger spills or spills outside of a fume hood, evacuate the area and contact the

institution's environmental health and safety (EHS) office immediately.[4]
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Visual Workflow for Safe Handling of Adrixetinib
TFA

The following diagram illustrates the logical workflow for the safe handling of Adrixetinib TFA,
from preparation to disposal.
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1. Preparation
- Assemble & Inspect PPE
- Prepare Fume Hood

/

2. Weighing/Aliquoting
- In Fume Hood/Containment
- Use Appropriate PPE

/

3. Solution Preparation
- In Fume Hood
- Add Compound to Solvent

/

4. Experimental Use
- Maintain Containment
- Follow Safe Practices

/

5. Decontamination
- Clean Work Surfaces
- Remove PPE Correctly

/

6. Waste Disposal
- Segregate Hazardous Waste
- Use Labeled Containers

Emergency Procedures
- Eye/Skin Contact

- Inhalation/Ingestion
- Spill Response

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Adrixetinib TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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